Cas no 90481-43-9 (1,2-Benzenediol, 3-(2-benzothiazolyl)-)

1,2-Benzenediol, 3-(2-benzothiazolyl)- structure
90481-43-9 structure
Product Name:1,2-Benzenediol, 3-(2-benzothiazolyl)-
CAS No:90481-43-9
MF:C13H9NO2S
MW:243.281061887741
CID:788691
PubChem ID:135545335
Update Time:2025-04-19

1,2-Benzenediol, 3-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-(2-benzothiazolyl)-
    • 6-(3H-1,3-benzothiazol-2-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
    • 6-(1,3-Benzothiazol-2(3H)-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
    • 3-(benzothiazol-2-yl)benzene-1,2-diol
    • SCHEMBL5974815
    • CHEMBL499840
    • 90481-43-9
    • DTXSID50706348
    • Inchi: 1S/C13H9NO2S/c15-10-6-3-4-8(12(10)16)13-14-9-5-1-2-7-11(9)17-13/h1-7,15-16H
    • InChI Key: CVGZLLNIXZEHRM-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC=C(C=1O)O

Computed Properties

  • Exact Mass: 243.035
  • Monoisotopic Mass: 243.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 81.6Ų
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